Cas no 1094214-93-3 ((2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole)

• Product Name: (2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole
• CAS No: 1094214-93-3
• MF: C₂₀H₂₁ClN₂O₂
• MW: 356.845944166183
• CID: 5444757
• PubChem ID: 5789087
• Update Time: 2025-07-01

(2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• AKOS001020933
• 2-[2-(4-chlorophenyl)-3-nitropropylidene]-1,3,3-trimethyl-2,3-dihydro-1H-indole
• 1094214-93-3
• EN300-18214173
• Z56813793
• (2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole

• Inchi： 1S/C20H21ClN2O2/c1-20(2)17-6-4-5-7-18(17)22(3)19(20)12-15(13-23(24)25)14-8-10-16(21)11-9-14/h4-12,15H,13H2,1-3H3/b19-12-
• InChI Key： BOWPXTOSMCABJA-UNOMPAQXSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C)(C)/C/1=C/C(C1=CC=C(Cl)C=C1)C[N+]([O-])=O

Computed Properties

• Exact Mass: 356.1291556g/mol
• Monoisotopic Mass: 356.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 87-88 °C(Solvent: Acetone)
• Boiling Point: 486.9±45.0 °C(Predicted)
• pka: 7.65±0.58(Predicted)

Additional information on (2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole

Comprehensive Analysis of (2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole (CAS No. 1094214-93-3)

The compound (2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole (CAS No. 1094214-93-3) is a structurally unique organic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its complex architecture, featuring a nitropropylidene moiety and a chlorophenyl group, makes it a valuable intermediate for synthesizing specialized dyes, optical materials, and bioactive molecules. Researchers are increasingly exploring its potential applications due to its distinct photophysical properties and reactivity.

One of the most searched questions about this compound revolves around its synthesis and purification methods. The Z-configuration of the double bond in the propylidene chain is critical for its stability and functionality. Recent studies highlight optimized routes using Pd-catalyzed cross-coupling or Knoevenagel condensation, which improve yield and selectivity. These advancements align with the growing demand for green chemistry practices, a hot topic in 2024, as industries seek sustainable synthetic pathways.

The indole core of this compound is a key structural motif found in many pharmaceuticals and agrochemicals. While CAS 1094214-93-3 itself is not a drug, its derivatives are investigated for bioactivity modulation, particularly in targeting enzyme inhibitors. This aligns with trending searches on "indole derivatives in drug discovery", reflecting its relevance in modern R&D. Its nitro group further enhances electrophilic reactivity, enabling diverse functionalization—a feature frequently discussed in organic synthesis forums.

From a materials science perspective, the chlorophenyl and nitro substituents contribute to π-conjugation, making the compound a candidate for nonlinear optical (NLO) materials. Searches for "organic NLO materials 2024" often highlight such structures due to their tunable electronic properties. Additionally, its potential in dye-sensitized solar cells (DSSCs) is under exploration, addressing the global push for renewable energy solutions.

Quality control of CAS 1094214-93-3 is another focal point. Analytical techniques like HPLC, NMR, and mass spectrometry are essential to verify its Z-isomer purity, a common query among purchasers. Suppliers emphasizing ≥98% purity dominate search rankings, as industries prioritize batch consistency for scalable applications. Storage conditions (e.g., light-sensitive, inert atmosphere) are also frequently searched, underscoring the compound’s sensitivity.

In summary, (2Z)-2-[2-(4-Chlorophenyl)-3-nitropropylidene]-2,3-dihydro-1,3,3-trimethyl-1H-indole bridges multiple disciplines. Its versatility in organic synthesis, material science, and medicinal research ensures sustained interest. As AI-driven drug design and sustainable chemistry gain traction, this compound’s role in high-value intermediates will likely expand, making it a staple in advanced R&D pipelines.